Cas no 848917-47-5 ((2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 848917-47-5
• MF: C₂₅H₁₉FO₇
• MW: 450.412571191788
• CID: 5555301
• Update Time: 2025-11-01

(2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
• (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C25H19FO7/c1-29-21-11-15(12-22(30-2)24(21)31-3)25(28)32-17-8-9-18-19(13-17)33-20(23(18)27)10-14-4-6-16(26)7-5-14/h4-13H,1-3H3
• InChI Key： XCURAUJJLRPDAP-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(F)C=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

Research Brief on (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 848917-47-5)

The compound (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 848917-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's unique structural features, which combine a benzofuran scaffold with a trimethoxybenzoate moiety. This hybrid structure is believed to contribute to its bioactivity, particularly in modulating key signaling pathways involved in inflammation and cancer. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro assays have demonstrated that (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate exhibits potent inhibitory effects on specific kinases, such as PI3K and MAPK, which are critical targets in oncology. Preliminary data suggest that the compound induces apoptosis in cancer cell lines while showing minimal cytotoxicity toward normal cells, indicating a favorable therapeutic window.

Further investigations into the compound's pharmacokinetics have revealed promising oral bioavailability and metabolic stability, as evidenced by preclinical animal studies. These findings position the compound as a viable candidate for further development into a therapeutic agent. However, challenges such as optimizing its solubility and reducing off-target effects remain to be addressed in future research.

In conclusion, (2Z)-2-(4-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate represents a promising lead compound with significant potential in drug discovery. Ongoing research aims to elucidate its full mechanistic profile and explore its applications in treating complex diseases such as cancer and inflammatory disorders.